Cas no 147-81-9 (DL-Arabinose)
A five carbon aldose produced by hydrolysis of gum.Usually present in a bound state in vivo.For various gums\Hemicellulose\Components of polysaccharides such as pectin and some glycosides.There are three optical isomers,MainlyLtype,Most properties differ little,White crystals,relative density1.585,melting point155.5To156.5℃.Soluble in water and glycerol,Insoluble inethanolAnd diethyl ether.Used in medicine and as culture medium.Except that it can be hydrolyzed from the gum of glandular mungbean tree or cherry tree,It can also be prepared by the reaction of calcium dextrose and hydrogen peroxide.
Arabinose Is an endogenous metabolite.
[Plant origin] :cornskin\Corn cob core\Rice\Cereals such as wheat andsugarbeet\appleHemicellulose and pectin of plant cell walls
[character] :White powder
[Solubility] :Soluble inmethanol\ethanol\DMSO Isoorganic solvent
[pharmacological action ] :Arabinose can reduce blood glucose,The role of inhibiting obesity
DL-Arabinose Properties
Names and Identifiers
-
- DL-Arabinose
- ARABINOSE, DL-(RG)
- Arabinose
- L-(-)-Arabitol
- racem. Ribose
- DL-ARA
- racemisch
- Arabinose(8CI,9CI)
- ARABINOSE, D
- L-(+)-Arabinose
- (2R,3S,4S)-2,3,4,5-tetrahydroxypentanal
- aldehydo-L-arabinose
- Arabinose, L-
- Pectinose
- Pectin sugar
- aldehydo-L-arabino-pentose
- B40ROO395Z
- Arabinose,l
- C5H10O5
- FEMA No. 3255
- (+)-l-arabinose
- KSC269K8J
- Arabinose, L- (VAN) (8CI)
- PYMYP
- 2,3,4,5-Tetrahydroxypentanal
- D-arabinose
- DL-Xylose
- NSC1941
- PYMYPHUHKUWMLA-UHFFFAOYSA-N
- D-Ribose(mixture of isomers)
- Xylo-Pfan
- methoxy pectin
- Citrus pectin
- Ribose, D-
- Xylose, D-
- calcium pectinate
- (+)-Xylose
- Lyxose, D-
- laevo-arabinose
- Methoxyl Pectin
- 1-Arabinose
- Pentose #
- AK164440
- ARABINOSE (L)
- D10C5F52-39AD-444C-B154-00E9820D8754
- AKOS006227855
- 1949-78-6
- AKOS016370670
- D-(+)-Xylose;(+)-Xylose;Wood sugar
- FT-0627608
- L-lyxose
- HMS3651O12
- FT-0624344
- 58-86-6
- WLN: T6OTJ BQ CQ DQ EQ -L
- SY037132
- 20235-19-2
- YA158357
- FT-0698213
- CHEBI:143528
- Pectin from citrus
- Pectin (Technical Grade)
- (+/-)-Xylos
- 53106-52-8
- Aldopentoses
- 2,3,4,5-tetrakis(oxidanyl)pentanal
- D-Arabinose-1-13C
- SY056700
- SY073917
- FT-0627693
- SY052562
- D-arabinose-5-13C
- AS-56403
- MFCD00135866
- EN300-81509
- MFCD00151475
- 139657-60-6
- 41247-05-6
- 25990-60-7
- SCHEMBL10944
- DTXSID101333192
- 9000-69-5
- 147-81-9
- FT-0695061
- NSC26213
- Amidated pectin
- SY038268
- FT-0601177
- NSC-26213
- A825486
- NSC122762
- NSC-224430
- Butanoic acid,2-methyl-, hexyl ester
- FT-0625537
- FT-0625534
- NSC224430
- dl-Lyxose
- FT-0627593
- FT-0627947
- (+/-)-Arabinose; DL-Arabinose; dl-Arabinose
- DB-044879
- DB-051824
- DB-040974
- STL509322
- DA-76681
- DB-053735
- 1114-34-7
- +Expand
-
- MFCD00135867
- PYMYPHUHKUWMLA-UHFFFAOYSA-N
- 1S/C5H10O5/c6-1-3(8)5(10)4(9)2-7/h1,3-5,7-10H,2H2
- O([H])C([H])(C([H])(C([H])=O)O[H])C([H])(C([H])([H])O[H])O[H]
- 1723086
Computed Properties
- 150.05300
- 4
- 5
- 4
- 150.05282342 g/mol
- 10
- 104
- 0
- 3
- 1
- 0
- 0
- 1
- -2.3
- 0
- 98
- 150.13
Experimental Properties
- -2.73970
- 97.99000
- 14,761
- -104 ° (C=10, H2O)
- dissolution
- 415.5±38.0 °C at 760 mmHg
- 157.0 to 162.0 deg-C
- 219.2±23.3 °C
- White fine crystalline powder
- dissolve in water
- D12 +173° (6 min) D20 +105.1° (22 hrs c = 3)
- 1.5±0.1 g/cm3
DL-Arabinose Price
DL-Arabinose Suppliers
DL-Arabinose Related Literature
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A. Benisek,E. Dachs,M. Grodzicki Phys. Chem. Chem. Phys., 2018,20, 19441-19446
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2. Front cover
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Jeffrey R. Bacon,Ursula E. A. Fittschen,Laszlo Vincze J. Anal. At. Spectrom., 2022,37, 1761-1775
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Stanislav Groysman,Dino Villagrán,Danna E. Freedman,Daniel G. Nocera Chem. Commun., 2011,47, 10242-10244
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N’Dea S. Irvin-Choy,Katherine M. Nelson J. Mater. Chem. B, 2020,8, 6548-6561
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Xuan Zhao,Na Na,Jin Ouyang Chem. Sci., 2022,13, 11433-11441
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8. New books
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Farzam Zoueshtiagh,Michael Baudoin,David Guerrin Soft Matter, 2014,10, 9403-9412
147-81-9 (DL-Arabinose) Related Products
- 59-23-4(D-Galactose)
- 533-67-5(2-Deoxy-D-ribose)
- 1949-89-9((3R,4R,5R)-3,4,5,6-Tetrahydroxyhexanal)
- 3615-41-6(L-Rhamnose)
- 6763-34-4(D-Xylose)
- 10030-85-0((2R,3R,4S,5S)-2,3,4,5-Tetrahydroxyhexanal hydrate)
- 50-69-1((2R,3R,4R)-2,3,4,5-Tetrahydroxypentanal)
- 50-99-7((2R,3S,4R,5R)-2,3,4,5,6-Pentahydroxyhexanal)
- 154-17-6(2-Deoxy-D-Glucose)
- 609-06-3(L-(-)-Xylose,L-XYLOSE)